![molecular formula C18H21BrN2O2 B5721508 2-(4-bromophenoxy)-N-[4-(diethylamino)phenyl]acetamide](/img/structure/B5721508.png)
2-(4-bromophenoxy)-N-[4-(diethylamino)phenyl]acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-(4-bromophenoxy)-N-[4-(diethylamino)phenyl]acetamide, commonly referred to as BPPA, is a chemical compound that has gained significant attention in the field of scientific research due to its potential therapeutic applications. BPPA is a member of the acetanilide family and is known to exhibit a wide range of biochemical and physiological effects.
Mechanism of Action
BPPA exerts its pharmacological effects by inhibiting the activity of COX-2, which is responsible for the production of prostaglandins. Prostaglandins are involved in the inflammatory response and are known to cause pain, fever, and swelling. By inhibiting the activity of COX-2, BPPA reduces the production of prostaglandins, thereby reducing pain, fever, and inflammation.
Biochemical and Physiological Effects:
BPPA has been shown to exhibit a wide range of biochemical and physiological effects. It is known to exhibit anti-inflammatory, analgesic, and antipyretic properties. BPPA has also been shown to inhibit the activity of COX-2, an enzyme that is responsible for the production of prostaglandins, which are involved in the inflammatory response.
Advantages and Limitations for Lab Experiments
BPPA has several advantages for lab experiments. It is relatively easy to synthesize, and it exhibits a wide range of biochemical and physiological effects. However, BPPA also has some limitations for lab experiments. It is known to exhibit some toxicity, and it may not be suitable for use in certain experimental models.
Future Directions
There are several future directions for the study of BPPA. One potential area of research is the development of new analogs of BPPA with improved pharmacological properties. Another area of research is the investigation of the potential use of BPPA in the treatment of various inflammatory conditions, such as arthritis and inflammatory bowel disease. Additionally, further studies are needed to investigate the safety and toxicity of BPPA in various experimental models.
In conclusion, BPPA is a chemical compound that has gained significant attention in the field of scientific research due to its potential therapeutic applications. It exhibits a wide range of biochemical and physiological effects, and it has several advantages for lab experiments. However, further studies are needed to investigate its potential use in the treatment of various inflammatory conditions and to investigate its safety and toxicity in various experimental models.
Synthesis Methods
BPPA is synthesized by reacting 4-bromophenol with N-(4-diethylaminophenyl)acetamide in the presence of sodium hydride and dimethylformamide. The reaction mixture is then stirred at room temperature for several hours, and the resulting product is purified using column chromatography.
Scientific Research Applications
BPPA has been extensively studied for its potential therapeutic applications. It is known to exhibit anti-inflammatory, analgesic, and antipyretic properties. BPPA has also been shown to inhibit the activity of COX-2, an enzyme that is responsible for the production of prostaglandins, which are involved in the inflammatory response.
properties
IUPAC Name |
2-(4-bromophenoxy)-N-[4-(diethylamino)phenyl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H21BrN2O2/c1-3-21(4-2)16-9-7-15(8-10-16)20-18(22)13-23-17-11-5-14(19)6-12-17/h5-12H,3-4,13H2,1-2H3,(H,20,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZFCOLUHJKACQOM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN(CC)C1=CC=C(C=C1)NC(=O)COC2=CC=C(C=C2)Br |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H21BrN2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
377.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-(4-bromophenoxy)-N-[4-(diethylamino)phenyl]acetamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.